![molecular formula C18H14O2S B8553332 1-[2-(Benzenesulfonyl)ethenyl]naphthalene CAS No. 56361-22-9](/img/structure/B8553332.png)
1-[2-(Benzenesulfonyl)ethenyl]naphthalene
Cat. No. B8553332
M. Wt: 294.4 g/mol
InChI Key: LNLWAVSTANMFIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06201131B1
Procedure details
To 0.186 g (1.0 mmol) of 2-(phenylsulfonyl)ethanol, 3 ml of acetonitrile was added, followed by 0.19 g (1.1 mmol) of methanesulfonic anhydride and 0.56 ml (4.0 mmol) of triethylamine, and the mixture was stirred for 5 hours at an internal temperature of 50° C. Subsequently, 0.22 ml (1.5 mmol) of 1-iodonaphthalene, 0.11 g (0.05 mmol) of palladium acetate, and 0.067 g (0.22 mmol) of tri(o-tolyl)phosphine were added thereto, and the mixture was then refluxed for 17 hours. After cooled to room temperature, the reaction mixture was concentrated and purified by column chromatography (hexane/ethyl acetate=80/20) to obtain 0.194 g of [2-(phenylsulfonyl)ethenyl]naphthalene. Yield: 66%.
Yield
66%
Identifiers
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REACTION_CXSMILES
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[C:1]1([S:7]([CH2:10][CH2:11]O)(=[O:9])=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.CS(OS(C)(=O)=O)(=O)=O.C(N(CC)CC)C.I[C:30]1[C:39]2[C:34](=[CH:35][CH:36]=[CH:37][CH:38]=2)[CH:33]=[CH:32][CH:31]=1.C1(C)C=CC=CC=1P(C1C=CC=CC=1C)C1C=CC=CC=1C>C([O-])(=O)C.[Pd+2].C([O-])(=O)C.C(#N)C>[C:1]1([S:7]([CH:10]=[CH:11][C:38]2[C:39]3[C:34](=[CH:33][CH:32]=[CH:31][CH:30]=3)[CH:35]=[CH:36][CH:37]=2)(=[O:9])=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:5.6.7|
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Inputs
Step One
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Name
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|
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Quantity
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0.186 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)S(=O)(=O)CCO
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Name
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|
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)#N
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Step Two
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Name
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Quantity
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0.19 g
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Type
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reactant
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Smiles
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CS(=O)(=O)OS(=O)(=O)C
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Step Three
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Name
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Quantity
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0.56 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Four
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Name
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Quantity
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0.22 mL
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Type
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reactant
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Smiles
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IC1=CC=CC2=CC=CC=C12
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Name
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Quantity
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0.067 g
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Type
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reactant
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Smiles
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C1(=C(C=CC=C1)P(C1=C(C=CC=C1)C)C1=C(C=CC=C1)C)C
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Name
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Quantity
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0.11 g
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Type
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catalyst
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Smiles
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C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 5 hours at an internal temperature of 50° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was then refluxed for 17 hours
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Duration
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17 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooled to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the reaction mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by column chromatography (hexane/ethyl acetate=80/20)
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)S(=O)(=O)C=CC1=CC=CC2=CC=CC=C12
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.194 g | |
| YIELD: PERCENTYIELD | 66% | |
| YIELD: CALCULATEDPERCENTYIELD | 65.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
